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Compound of Interest

Compound Name: (Rac)-TZ3O

Cat. No.: B11934291 Get Quote

An In-depth Technical Guide on (Rac)-TZ3O: Current Understanding and Broader Context

Disclaimer: Information specifically on (Rac)-TZ3O is sparse in publicly available scientific

literature. This guide summarizes the available information on (Rac)-TZ3O and its parent

compound, TZ3O, and separately addresses the unrelated "Rac" signaling pathway, which was

prominently returned in searches for the requested topic.

Part 1: The Chemical Compound (Rac)-TZ3O
(Rac)-TZ3O is identified as the racemic isomer of TZ3O.[1] A racemic mixture contains equal

amounts of left- and right-handed enantiomers of a chiral molecule.

Chemical Structure and Properties
While a specific chemical structure diagram for (Rac)-TZ3O is not readily available in the

searched literature, its identity is linked to the CAS Number 2218754-19-7.[1] The parent

compound, TZ3O, is described as an anticholinergic compound.[1] Anticholinergic agents work

by blocking the action of acetylcholine, a neurotransmitter.

Table 1: Chemical Identification of (Rac)-TZ3O
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Identifier Value Reference

Compound Name (Rac)-TZ3O MedChemExpress

CAS Number 2218754-19-7 [1]

Description Racemic isomer of TZ3O [1]

Pharmacological Properties and Research
TZ3O, the parent compound of (Rac)-TZ3O, has demonstrated neuroprotective activity.[1] In a

preclinical study using a scopolamine-induced rat model of Alzheimer's disease, TZ3O was

shown to improve memory impairment and cognitive decline.[1] This suggests potential

therapeutic applications in neurodegenerative diseases like Alzheimer's.[1] It is important to

note that this information pertains to TZ3O, and the specific activity of the racemic mixture

(Rac)-TZ3O may differ. The product is intended for research use only.[1]

Due to the limited specific data on (Rac)-TZ3O, detailed experimental protocols and

quantitative data are not available at this time.

Part 2: The "Rac" Signaling Pathway (Unrelated to
the chemical (Rac)-TZ3O)
The search for "(Rac)-TZ3O" also returned significant results for the "Rac" signaling pathway. It

is crucial to understand that this is a distinct biological pathway and is not directly related to the

chemical compound (Rac)-TZ3O. Rac is a member of the Rho family of small GTPases that act

as molecular switches in a wide range of cellular processes.

Overview of the Rac Signaling Pathway
Rac GTPases cycle between an inactive GDP-bound state and an active GTP-bound state.

This cycling is regulated by:

Guanine nucleotide exchange factors (GEFs): Promote the exchange of GDP for GTP,

leading to Rac activation.
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GTPase-activating proteins (GAPs): Enhance the intrinsic GTPase activity of Rac, leading to

its inactivation.

Rho guanine nucleotide dissociation inhibitors (RhoGDIs): Sequester inactive Rac in the

cytosol.

Activated Rac influences a multitude of cellular functions, including:

Cytoskeletal reorganization, particularly the formation of lamellipodia and membrane ruffles,

which are essential for cell migration.[2][3]

Cell adhesion and proliferation.[3]

Gene transcription.

Role in Cellular Processes and Disease
The Rac signaling pathway is integral to various physiological and pathological processes.

Cell Motility: Rac activation is a key step in cell migration, a process that is crucial in

development, immune response, and wound healing.[2][3][4]

Cancer: Dysregulation of Rac signaling is implicated in tumorigenesis, including tumor

progression, metastasis, and angiogenesis.[3][5] For instance, the Rac signaling pathway

has been found to be activated in metastatic hepatocellular carcinoma (HCC) cells.[5]

T-Cell Development: Rac1 and Rac2 GTPases are critical for early T-cell development.[6]

Platelet-Derived Growth Factor (PDGF) Signaling: The Rac/PAK/GC/cGMP pathway is

involved in PDGF-induced fibroblast cell migration.[2]

Visualizing the Rac Signaling Pathway
The following diagram illustrates a simplified overview of the Rac signaling cascade.
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Caption: A simplified diagram of the Rac GTPase signaling pathway.

In conclusion, while a comprehensive technical guide on (Rac)-TZ3O cannot be provided due

to a lack of specific data, the available information points to its role as a racemic isomer of the

neuroprotective compound TZ3O. The unrelated but similarly named "Rac" signaling pathway

is a well-studied and critical component of cellular regulation with significant implications in

health and disease. Further research is needed to elucidate the specific properties and

potential applications of (Rac)-TZ3O.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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